Cas no 52759-42-9 (4-Quinazolinamine, 2-chloro-6-methoxy-7-(phenylmethoxy)-)

• Product Name: 4-Quinazolinamine, 2-chloro-6-methoxy-7-(phenylmethoxy)-
• CAS No: 52759-42-9
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 358911
• PubChem ID: 21416726
• Update Time: 2025-04-19

4-Quinazolinamine, 2-chloro-6-methoxy-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-6-methoxy-7-(phenylmethoxy)-
• 2-chloro-6-methoxy-7-phenylmethoxyquinazolin-4-amine
• 52759-42-9
• DTXSID40613471
• 7-(Benzyloxy)-2-chloro-6-methoxyquinazolin-4-amine

• Inchi： 1S/C16H14ClN3O2/c1-21-13-7-11-12(19-16(17)20-15(11)18)8-14(13)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H2,18,19,20)
• InChI Key： ZNOGPKCPIUGSAI-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=C(C(=CC2=N1)OCC1C=CC=CC=1)OC)N

Computed Properties

• Exact Mass: 315.07762
• Monoisotopic Mass: 315.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.26